Cas no 7261-34-9 (Phosphoric triamide, N,N',N''-tridodecyl-)
7261-34-9 structure
Product Name:Phosphoric triamide, N,N',N''-tridodecyl-
CAS No:7261-34-9
MF:C36H78N3OP
MW:599.99779176712
CID:543668
PubChem ID:71404385
Update Time:2025-04-19
Phosphoric triamide, N,N',N''-tridodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric triamide, N,N',N''-tridodecyl-
- N-bis(dodecylamino)phosphoryldodecan-1-amine
- N,N',N''-Tridodecylphosphoric triamide
- DTXSID60825236
- 7261-34-9
-
- Inchi: 1S/C36H78N3OP/c1-4-7-10-13-16-19-22-25-28-31-34-37-41(40,38-35-32-29-26-23-20-17-14-11-8-5-2)39-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3,(H3,37,38,39,40)
- InChI Key: HXIBTWVZEDHYHW-UHFFFAOYSA-N
- SMILES: P(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 599.58874
- Monoisotopic Mass: 599.58825112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 41
- Rotatable Bond Count: 36
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.4
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.16
Phosphoric triamide, N,N',N''-tridodecyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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